3-[(Butan-2-ylcarbamoyl)amino]-4-methylbenzoic acid

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 3-(butan-2-ylcarbamoylamino)-4-methylbenzoic acid
• InChI: InChI=1S/C13H18N2O3/c1-4-9(3)14-13(18)15-11-7-10(12(16)17)6-5-8(11)2/h5-7,9H,4H2,1-3H3,(H,16,17)(H2,14,15,18)
• InChI Key: XCQFWUWEXRYDDM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)NC1=C(C=CC(=C1)C(=O)O)C

Description

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID is an organic compound with the molecular formula C13H18N2O3 and a molecular weight of 250.29 g/mol . This compound is primarily used in research applications, particularly in the field of proteomics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID typically involves the reaction of 4-methylbenzoic acid with sec-butylamine and a carbonylating agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Specific details on the reaction conditions and catalysts used are often proprietary and may vary depending on the manufacturer .

Industrial Production Methods

Industrial production methods for this compound are not widely documented in the public domain. it is likely that large-scale synthesis follows similar principles to laboratory-scale synthesis, with optimizations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in proteomics research to study protein interactions and functions.

Medicine: Research into potential therapeutic applications, such as drug development, is ongoing.

Industry: The compound may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

3-{[(BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID: Similar structure but with a butyl group instead of a sec-butyl group.

4-METHYLBENZOIC ACID: Lacks the sec-butylamino carbonyl group.

BENZOIC ACID: Simplest form, lacking both the methyl and sec-butylamino carbonyl groups.

Uniqueness

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID is unique due to the presence of the sec-butylamino carbonyl group, which imparts specific chemical properties and reactivity. This uniqueness makes it valuable for specific research applications where these properties are advantageous .